![molecular formula C17H18N2O3 B6081115 N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]-3-furamide](/img/structure/B6081115.png)
N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]-3-furamide
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Overview
Description
N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]-3-furamide, also known as fentanyl, is a synthetic opioid that is widely used as a pain reliever and anesthetic agent. It was first synthesized in the 1960s and has since been used in various medical applications due to its potent analgesic properties.
Mechanism of Action
Fentanyl works by binding to the mu-opioid receptor in the brain and spinal cord. This binding results in the inhibition of the release of neurotransmitters that are responsible for transmitting pain signals. Fentanyl also activates the reward pathway in the brain, which leads to feelings of euphoria and pleasure.
Biochemical and Physiological Effects
Fentanyl has several biochemical and physiological effects on the body. It can cause respiratory depression, which can lead to hypoxia and even death in high doses. Fentanyl can also cause bradycardia, hypotension, and muscle rigidity. It has been shown to decrease gastric motility, which can lead to constipation. Fentanyl can also cause nausea, vomiting, and dizziness.
Advantages and Limitations for Lab Experiments
Fentanyl is commonly used in laboratory experiments due to its potent analgesic properties and its ability to induce sedation. It is also used in the study of addiction and the reward pathway in the brain. However, N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]-3-furamide has limitations in laboratory experiments due to its potential for respiratory depression and its potential for abuse.
Future Directions
There are several future directions for the study of N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]-3-furamide. One area of research is the development of new analogs of this compound that have improved analgesic properties and fewer side effects. Another area of research is the study of this compound's potential as an antidepressant and its ability to induce sedation. The study of this compound's potential for addiction and abuse is also an important area of research. Finally, the development of new delivery methods for this compound, such as transdermal patches and intranasal sprays, is an area of ongoing research.
Conclusion
In conclusion, this compound is a synthetic opioid that is widely used as a pain reliever and anesthetic agent. It has been extensively studied for its analgesic properties and has been used in various medical applications. Fentanyl works by binding to the mu-opioid receptor in the brain and spinal cord, which results in the inhibition of the release of neurotransmitters that are responsible for transmitting pain signals. Fentanyl has several biochemical and physiological effects on the body, including respiratory depression, bradycardia, hypotension, and muscle rigidity. It is commonly used in laboratory experiments, but has limitations due to its potential for respiratory depression and abuse. There are several future directions for the study of this compound, including the development of new analogs, the study of its potential as an antidepressant and sedative, and the development of new delivery methods.
Synthesis Methods
Fentanyl is synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of N-phenethyl-4-piperidone with aniline to form N-phenethyl-4-anilinopiperidine. This intermediate is then reacted with acetic anhydride to form N-phenethyl-4-anilinopiperidine acetate. The final step involves the reaction of N-phenethyl-4-anilinopiperidine acetate with furan-3-carboxylic acid chloride to form N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]-3-furamide.
Scientific Research Applications
Fentanyl has been extensively studied for its analgesic properties and has been used in various medical applications. It is commonly used in surgery, dental procedures, and chronic pain management. Fentanyl is also used in the treatment of breakthrough pain in cancer patients. In addition to its analgesic properties, N-[5-oxo-1-(2-phenylethyl)-3-pyrrolidinyl]-3-furamide has been studied for its potential use as an antidepressant and for its ability to induce sedation.
properties
IUPAC Name |
N-[5-oxo-1-(2-phenylethyl)pyrrolidin-3-yl]furan-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O3/c20-16-10-15(18-17(21)14-7-9-22-12-14)11-19(16)8-6-13-4-2-1-3-5-13/h1-5,7,9,12,15H,6,8,10-11H2,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMSSEOZDLAQUOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)CCC2=CC=CC=C2)NC(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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